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Compound of Interest

Compound Name: Tri(2-thienyl)phosphine oxide

Cat. No.: B089653

CAS Number: 1021-21-2[1][2][3] Molecular Formula: C12HsOPS3[2][3]

This technical guide provides an in-depth overview of Tri(2-thienyl)phosphine oxide, a
molecule of interest in medicinal chemistry and materials science. This document is intended
for researchers, scientists, and professionals involved in drug development and related fields.
While specific experimental data for this compound is limited in publicly available literature, this
guide consolidates the existing information and provides a framework for its potential synthesis,
reactivity, and applications based on the broader class of triaryl phosphine oxides.

Physicochemical Properties

A summary of the key physicochemical properties of Tri(2-thienyl)phosphine oxide is
presented in the table below. This data is crucial for understanding its behavior in various
experimental settings.
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Property Value Reference
CAS Number 1021-21-2 [1][21[3]
Molecular Formula C12HsOPS3 [2][3]
Molecular Weight 296.37 g/mol [2]

Melting Point 129 °C [3]

Boiling Point 495.2 °C at 760 mmHg [3]

Density 1.43 g/cm3 [3]
Refractive Index 1.671 [3]

Flash Point 253.3°C [3]

Synthesis and Reactivity

While specific, detailed experimental protocols for the synthesis of Tri(2-thienyl)phosphine
oxide are not readily available in the searched literature, a common method for the preparation
of triaryl phosphine oxides is the oxidation of the corresponding phosphine. Therefore, a
potential synthetic route would involve the oxidation of Tri(2-thienyl)phosphine.

Potential Synthetic Workflow:

Synthesis of Tri(2-thienyl)phosphine Oxide

Oxidizing Agent
(e.g., H202, air)
Purification
(e.g., Crystallization, Chromatography)

r Tri(2-thienyl)phosphine Oxide

Pure Tri(2-thienyl)phosphine Oxide

Tri(2-thienyl)phosphine
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Caption: A potential workflow for the synthesis of Tri(2-thienyl)phosphine oxide via oxidation.
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The reactivity of phosphine oxides is a subject of considerable interest. For instance, some
phosphine oxides can participate in reactions like the Wittig-Horner reaction, which is a
valuable tool in organic synthesis for the formation of alkenes. However, specific studies
detailing the reactivity profile of Tri(2-thienyl)phosphine oxide are needed.

Potential Applications in Drug Development

Phosphine oxides are increasingly recognized for their potential in medicinal chemistry. They
can act as bioisosteres for other functional groups, such as amides and sulfones, and their
incorporation into drug candidates can modulate key physicochemical properties.

Key Advantages of Phosphine Oxides in Drug Design:

Feature Implication in Drug Development

Can form strong hydrogen bonds with biological
Hydrogen Bond Acceptor targets, potentially improving binding affinity and

selectivity.

The polar nature of the P=0 bond can enhance
Improved Solubility the aqueous solubility of a drug molecule, which

is often a critical parameter for bioavailability.

Phosphine oxides are generally stable to
Metabolic Stability metabolic degradation, which can lead to

improved pharmacokinetic profiles.

The introduction of a phosphine oxide moiety
) ) o can alter the lipophilicity of a compound,
Modulation of Lipophilicity o _ o _
affecting its absorption, distribution, metabolism,

and excretion (ADME) properties.

While no specific biological activities or signaling pathway involvements have been reported for
Tri(2-thienyl)phosphine oxide in the available literature, its structural features suggest that it
could be a valuable building block for the synthesis of novel therapeutic agents. Further
research is warranted to explore its potential in various disease areas.
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Logical Relationship for Investigating Therapeutic
Potential

The following diagram outlines a logical workflow for the preliminary investigation of the
therapeutic potential of Tri(2-thienyl)phosphine oxide.

Investigational Workflow

Tri(2-thienyl)phosphine Oxide

In Vitro Screening Inactive
(e.g., Enzyme Assays, Cell-based Assays)

Hit Identification

Lead Optimization
(Structure-Activity Relationship Studies)

In Vivo Studies
(Animal Models)

Preclinical Development
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Caption: A logical workflow for assessing the therapeutic potential of a novel compound.
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Conclusion

Tri(2-thienyl)phosphine oxide is a compound with established chemical identity but limited
characterization in the scientific literature regarding its synthesis, reactivity, and biological
applications. The information presented in this guide, based on the broader class of triaryl
phosphine oxides, suggests that it holds potential as a valuable tool in medicinal chemistry and
materials science. Further experimental investigation is crucial to unlock the full potential of this
molecule and to provide the detailed protocols and quantitative data required for its effective
utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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